4-Bromo-2-fluoro-benzimidic acid ethyl ester hydrochloride

• Molecular Formula: C9H10BrClFNO
• Molecular Weight: 282.54 g/mol
• IUPAC Name: ethyl 4-bromo-2-fluorobenzenecarboximidate;hydrochloride
• InChI: InChI=1S/C9H9BrFNO.ClH/c1-2-13-9(12)7-4-3-6(10)5-8(7)11;/h3-5,12H,2H2,1H3;1H
• InChI Key: KKAUDMIJSHAAMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=C(C=C(C=C1)Br)F.Cl

Description

4-Bromo-2-fluoro-benzimidic acid ethyl ester hydrochloride is a useful research compound. Its molecular formula is C9H10BrClFNO and its molecular weight is 282.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-bromo-2-fluorobenzonitrile (25.0 g, 125 mmol) in IMS (88 mL) at 0-5° C. and treated dropwise with acetyl chloride (71 mL, 1 mol) maintaining the temperature below 10° C. The reaction vessel was sealed and the mixture stirred at RT for 18 h before concentrating in vacuo. The resultant residue was triturated in diethyl ether to give 4-Bromo-2-fluoro-benzimidic acid ethyl ester hydrochloride as a white solid (20.3 g, 57%). 1H NMR δ (ppm) (DMSO-d): 7.93-7.88 (1H, m), 7.85-7.76 (1H, m), 7.72-7.64 (1H, m), 4.60 (2H, q, J=7.02 Hz), 1.47-1.38 (3H, m).